Cas no 106939-34-8 ((S)-9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido1,2,3-de-1,4-benzoxazine-6-carboxylic Acid Ethyl Ester)

(S)-9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido1,2,3-de-1,4-benzoxazine-6-carboxylic Acid Ethyl Ester structure
106939-34-8 structure
Product Name:(S)-9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido1,2,3-de-1,4-benzoxazine-6-carboxylic Acid Ethyl Ester
CAS No:106939-34-8
MF:C15H13F2NO4
MW:309.26483130455
MDL:MFCD09030626
CID:62652
PubChem ID:834957
Update Time:2025-04-18

(S)-9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido1,2,3-de-1,4-benzoxazine-6-carboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

    • (S)-Ethyl 9,10-difluoro-3-methyl-7-oxo-3,7-dihydro-2H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylate
    • LEVOFLOXACIN ETHYL ESTER
    • 7h-Pyrido[1,2,3-De]-1,4-Benzoxazine-6-Carboxylic Acid
    • Ethyl (S)-9,10-difluoro-3-methyl-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylate
    • (S)-9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic Acid Ethyl Ester
    • Levofloxacin acid ester
    • (-)-ethyl 9,10-difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido<1,2,3-de><1,4>benzoxazine-6-carboxylate
    • (S)-ethyl-9,10-difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido-[1,2,3-de]-1,4-benzoxazine-6-carboxylate
    • Levofiexacin acid ester
    • ethyl (S)-9,10-difluoro-3-methyl-7-oxo-2,3-dihydro-7H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylate
    • 7h-Pyrido[1,2,3-De]-1,4-Benzoxazine-6-Carboxylic Acid, 9,10-Difluoro-2,3-Dihydro-3-Methyl-7-Oxo-, Ethyl Ester, (3s)-
    • Levofloxacin carboxylic acid, ethyl ester
    • LEVOFLOXACINCYCLIZEDESTER
    • (3S)-9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylicacidethylester
    • 7H-PYRIDO[1,2,3-DE]-1,4-BENZOXAZINE-6-CARBOXYLIC ACID, 9,10-DIFLUORO-2,3-DIHYDRO-3-METHYL-7-OXO-, ETHYL ESTER
    • 9,10-Difluoro-3-(S)-methyl-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylate
    • Ethyl (S)-9
    • Levofloxacin Impurity 5
    • 4-benzoxazine-6-carboxylate
    • 10-difluoro-3-methyl-7-oxo-2
    • Levofloxacin cyclization ester
    • Ethyl (S)-9,10-difluoro-3-methyl-7-oxo-2,3-dihydro-7H-pyrido
    • 左氧氟沙星环合酯
    • Levofloxacin cyclized ester
    • Levofloxacin Impurity 10
    • C15H13F2NO4
    • EBD12651
    • BCP13425
    • (S)-9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido1,2,3-de-1,4-benzoxazine-6-carboxylic Acid Ethyl Ester
    • DTXSID00356837
    • MFCD09030626
    • (S)-9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic Acid E
    • (S)-Ethyl9,10-difluoro-3-methyl-7-oxo-3,7-dihydro-2H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylate
    • J-001679
    • F19510
    • (3S)-9,10-Difluoro-2,3-dihidro-3-metil-7-oxo-7H-pyrido(1,2,3-de)-1,4-benzoxacine-6-carboxilic acid ethyl ester
    • AC-8096
    • ethyl (2S)-6,7-difluoro-2-methyl-10-oxo-4-oxa-1-azatricyclo[7.3.1.05,13]trideca-5(13),6,8,11-tetraene-11-carboxylate
    • A895724
    • CS-W007121
    • 106939-34-8
    • Ethyl (3S)-9,10-difluoro-3-methyl-7-oxo-2,3-dihydro-7H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylate
    • EC 691-244-2
    • AKOS015896240
    • AS-14000
    • SCHEMBL2339241
    • ETHYL (2S)-6,7-DIFLUORO-2-METHYL-10-OXO-4-OXA-1-AZATRICYCLO[7.3.1.0?,(1)(3)]TRIDECA-5(13),6,8,11-TETRAENE-11-CARBOXYLATE
    • DB-026533
    • Ethyl(S)-9,10-difluoro-3-methyl-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylate
    • MDL： MFCD09030626
    • Inchi： 1S/C15H13F2NO4/c1-3-21-15(20)9-5-18-7(2)6-22-14-11(17)10(16)4-8(12(14)18)13(9)19/h4-5,7H,3,6H2,1-2H3/t7-/m0/s1
    • InChI Key： TZSXJUSNOOBBOP-ZETCQYMHSA-N
    • SMILES： FC1=C(C=C2C(C(C(=O)OCC)=CN3C2=C1OC[C@@H]3C)=O)F

Computed Properties

  • Exact Mass: 309.08100
  • Monoisotopic Mass: 309.081
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 524
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 55.8

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.4±0.1 g/cm3
  • Melting Point: 262-263°C
  • Boiling Point: 442.2°C at 760 mmHg
  • Flash Point: 221.2±28.7 °C
  • Refractive Index: 1.582
  • PSA: 57.53000
  • LogP: 2.40980
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

(S)-9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido1,2,3-de-1,4-benzoxazine-6-carboxylic Acid Ethyl Ester Security Information

(S)-9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido1,2,3-de-1,4-benzoxazine-6-carboxylic Acid Ethyl Ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(S)-9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido1,2,3-de-1,4-benzoxazine-6-carboxylic Acid Ethyl Ester Pricemore >>

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(S)-9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido1,2,3-de-1,4-benzoxazine-6-carboxylic Acid Ethyl Ester Production Method

(S)-9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido1,2,3-de-1,4-benzoxazine-6-carboxylic Acid Ethyl Ester Suppliers

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Order Number:LE18110
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:17
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:106939-34-8)Ethyl (S)-9,10-difluoro-3-methyl-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylate
Order Number:sfd4278
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
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Email:sales2@senfeida.com
Amadis Chemical Company Limited
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(CAS:106939-34-8)(S)-9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido1,2,3-de-1,4-benzoxazine-6-carboxylic Acid Ethyl Ester
Order Number:A895724
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:52
Price ($):159.0
Email:sales@amadischem.com

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